![molecular formula C21H18N2O2S B2755656 (Z)-2-(3,4-dimethoxyphenyl)-3-(2-methylsulfanylquinolin-3-yl)prop-2-enenitrile CAS No. 478065-22-4](/img/structure/B2755656.png)
(Z)-2-(3,4-dimethoxyphenyl)-3-(2-methylsulfanylquinolin-3-yl)prop-2-enenitrile
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Description
(Z)-2-(3,4-dimethoxyphenyl)-3-(2-methylsulfanylquinolin-3-yl)prop-2-enenitrile is a chemical compound that has been extensively studied by researchers due to its potential applications in scientific research. This compound is commonly referred to as DMQX and is a potent antagonist of the AMPA receptor, which is a subtype of the glutamate receptor.
Scientific Research Applications
Homoleptic Cyclometalated Iridium Complexes
Homoleptic cyclometalated iridium(III) complexes have been studied for their highly efficient red phosphorescence, demonstrating significant potential in organic light-emitting diode (OLED) applications. These complexes, featuring different cyclometalating ligands, exhibit varied luminescence properties, which are critical for the development of high-efficiency and pure-red emission OLED devices (Tsuboyama et al., 2003).
Optically Pure Isoquinolinecarboxylic Acid
The synthesis of optically pure isoquinolinecarboxylic acid derivatives demonstrates the importance of asymmetric hydrogenation and Pictet-Spengler reactions in producing enantiomerically pure compounds. These synthetic methodologies find applications in the development of pharmaceuticals and other biologically active molecules (O'reilly et al., 1990).
Molecular Conformation and Crystal Packing
Studies on substituted phenylquinolines, including those with dimethoxyphenyl groups, highlight the significance of molecular conformation, intermolecular interactions, and crystal packing in determining the properties of materials. These insights are valuable for the design of new materials with desired physical and chemical properties (Sarveswari et al., 2012).
Electroluminescent Materials
Research on zinc(II) complexes, such as bis(2-(2-hydroxyphenyl)benzothiazolate)zinc, provides an understanding of their structure, electroluminescent properties, and electron transport properties, which are crucial for the development of white electroluminescent materials used in LEDs (Yu et al., 2003).
Properties
IUPAC Name |
(Z)-2-(3,4-dimethoxyphenyl)-3-(2-methylsulfanylquinolin-3-yl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O2S/c1-24-19-9-8-14(12-20(19)25-2)17(13-22)11-16-10-15-6-4-5-7-18(15)23-21(16)26-3/h4-12H,1-3H3/b17-11+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZAGRQGOAIECBZ-GZTJUZNOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=CC2=CC3=CC=CC=C3N=C2SC)C#N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C(=C/C2=CC3=CC=CC=C3N=C2SC)/C#N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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